Cas no 2171245-83-1 ((3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid)

(3S)-3-{(tert-Butoxy)carbonylamino}-4,4-dimethylpentanoic acid is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key structural features include a tert-butoxycarbonyl (Boc) protected amine group and a carboxylate functionality, making it valuable for peptide coupling and asymmetric synthesis. The presence of a stereocenter at the 3-position ensures enantioselective reactivity, while the 4,4-dimethyl substitution enhances steric stability. This compound is particularly useful in the preparation of bioactive molecules, where controlled chirality and protecting group strategies are critical. Its high purity and well-defined stereochemistry make it a reliable building block for complex synthetic routes.

(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid structure

2171245-83-1 structure

Product Name:(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid

CAS No:2171245-83-1

MF:C₁₂H₂₃NO₄

MW:245.315

MDL:MFCD31629196

CID:4553934

PubChem ID:26192836

Update Time:2025-10-05

(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- Boc- (S)-3-t-Butyl-beta-alanine
- Boc-(S)-3-t-Butyl-beta-alanine
- (3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid
- MFCD31629196
- (S)-3-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
- AKOS037646855
- AS-71245
- EN300-816695
- (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
- AC9461
- (S)-3-(Boc-amino)-4,4-dimethylpentanoic Acid
- 2171245-83-1
- (3S)-4,4-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- (3S)-3-[(tert-butoxycarbonyl)amino]-4,4-dimethylpentanoic acid
- (3S)-3-([(tert-Butoxy)carbonyl]amino)-4,4-dimethylpentanoic acid
- CS-0158450
- MDL： MFCD31629196
- Inchi： InChI=1S/C12H23NO4/c1-11(2,3)8(7-9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
- InChI Key： GJOMHEYOQWPVEZ-QMMMGPOBSA-N
- SMILES： C(C[C@@H](C(C)(C)C)NC(=O)OC(C)(C)C)(=O)O

Computed Properties

Exact Mass: 245.16270821g/mol
Monoisotopic Mass: 245.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.6Å²

(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A440057852-5g	(S)-3-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid	2171245-83-1	95%	5g	$349.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ123-200mg	(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid	2171245-83-1	98%	200mg	680.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ123-50mg	(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid	2171245-83-1	98%	50mg	272.0CNY	2021-07-14
eNovation Chemicals LLC	D920183-5g	(S)-3-(Boc-amino)-4,4-dimethylpentanoic Acid	2171245-83-1	>95%	5g	$400	2023-09-03
eNovation Chemicals LLC	D773713-250mg	(S)-3-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid	2171245-83-1	98%	250mg	$135	2024-06-06
eNovation Chemicals LLC	D773713-1g	(S)-3-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid	2171245-83-1	98%	1g	$255	2024-06-06
Enamine	EN300-816695-0.05g	(3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid	2171245-83-1	95.0%	0.05g	$50.0	2025-02-21
Enamine	EN300-816695-0.1g	(3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid	2171245-83-1	95.0%	0.1g	$76.0	2025-02-21
Enamine	EN300-816695-0.25g	(3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid	2171245-83-1	95.0%	0.25g	$107.0	2025-02-21
Enamine	EN300-816695-0.5g	(3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid	2171245-83-1	95.0%	0.5g	$169.0	2025-02-21